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Compound of Interest |

Compound Name: 3-Acetoxy-3'-cyanobenzophenone

CAS No.: 890099-69-1

Cat. No.: B1292266

. J

Strategic Analysis & Retrosynthesis

The target molecule, 3-Acetoxy-3'-cyanobenzophenone (4), contains two deactivating groups
(cyano and carbonyl) and an ester moiety.[1][2] Direct Friedel-Crafts acylation is unfavorable
due to the deactivating nature of the nitrile group on the electrophile and the potential for
isomer mixtures.[1][2][3][4]

Selected Pathway:

o Core Construction: Formation of the benzophenone skeleton via nucleophilic addition of a
Grignard reagent to a Weinreb Amide.[2][3][4] This method prevents the formation of tertiary
alcohol byproducts (over-addition) and tolerates the nitrile functionality under controlled
conditions.[2][3][4]

» Functionalization: Demethylation of the methoxy intermediate followed by mild acetylation to
install the acetoxy group without hydrolyzing the nitrile.[2][3][4]

Experimental Protocol

Safety Pre-requisites:

o Engineering Controls: All reactions must be performed in a properly functioning chemical
fume hood.
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o PPE: Nitrile gloves, lab coat, and safety goggles (ANSI Z87.[2][3][4]1) are mandatory.[2][3][4]
e Specific Hazards: Boron tribromide (

) is pyrophoric and reacts violently with water; handle under inert atmosphere.[2][3][4]
Thionyl chloride (

) releases HCI and
gas.[2][3][4]
Objective: Convert 3-cyanobenzoic acid to N-methoxy-N-methyl-3-cyanobenzamide.

o Activation: In a dry 250 mL round-bottom flask (RBF) equipped with a reflux condenser and
magnetic stir bar, suspend 3-cyanobenzoic acid (14.7 g, 100 mmol) in anhydrous
dichloromethane (DCM, 100 mL).

e Chlorination: Add thionyl chloride (14.3 g, 120 mmol) dropwise, followed by a catalytic
amount of DMF (2-3 drops). Reflux for 2 hours until gas evolution ceases and the solution
becomes clear.

e Concentration: Remove solvent and excess

under reduced pressure to obtain crude 3-cyanobenzoyl chloride.

» Amidation: Redissolve the acid chloride in DCM (100 mL) and cool to 0°C. Add N,O-
dimethylhydroxylamine hydrochloride (10.7 g, 110 mmol).

» Base Addition: Slowly add triethylamine (TEA, 22.2 g, 220 mmol) over 20 minutes,
maintaining temperature <5°C.

e Workup: Warm to room temperature (RT) and stir for 2 hours. Quench with water (100 mL),
separate the organic layer, wash with 1M HCI (50 mL) and brine. Dry over

and concentrate.

o Yield Target: >90% (Pale yellow oil).[2][3][4]
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Objective: React Weinreb amide with 3-methoxyphenylmagnesium bromide to form 3-methoxy-
3'-cyanobenzophenone.[1][2][3][4]

Reagent Prep: Prepare 3-methoxyphenylmagnesium bromide (1.0 M in THF) freshly or use a
commercial solution.

e Coupling: Dissolve the Weinreb amide (from Phase 1) in anhydrous THF (100 mL) under
argon. Cool to -78°C.[1][2][3][4]

» Addition: Add the Grignard reagent (1.1 equiv) dropwise over 30 minutes. The low
temperature prevents attack on the nitrile group.[2][3][4]

» Hydrolysis: Stir at -78°C for 1 hour, then warm to 0°C. Quench with saturated

solution.

« |solation: Extract with ethyl acetate (3x), dry, and concentrate. Purify via flash
chromatography (Hexane/EtOAc) if necessary.

o Checkpoint: Confirm ketone formation via IR (approx. 1660
) and absence of alcohol.[1][2][3][4]

Objective: Convert the methoxy group to a hydroxyl, then acetylate to the final product.[2][3][4]

Demethylation: Dissolve 3-methoxy-3'-cyanobenzophenone (10 mmol) in anhydrous DCM
(50 mL) at -78°C. Slowly add Boron tribromide (

, IM in DCM, 25 mmol).

e Reaction: Warm to RT and stir overnight. Pour carefully onto ice/water to quench.[3][4]
Extract the phenol intermediate (3-hydroxy-3'-cyanobenzophenone) with DCM.[1][2][3][4]

o Acetylation: To the crude phenol solution (dried and concentrated, then redissolved in 20 mL
DCM), add Acetic Anhydride (1.5 g, 15 mmol) and Pyridine (1.2 g, 15 mmol).

o Catalysis: Add a single crystal of 4-Dimethylaminopyridine (DMAP). Stir at RT for 2 hours.

e Final Workup: Wash with 1M HCI (to remove pyridine), saturated
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, and brine. Dry over
and concentrate.

o Crystallization: Recrystallize from Ethanol/Hexane to obtain 3-Acetoxy-3'-
cyanobenzophenone as an off-white solid.[1][2][3][4]

Data Summary & Specifications

Parameter Specification Notes

Molecular Formula

Molecular Weight 265.27 g/mol

Appearance Off-white to pale yellow solid Crystalline

Melting Point 82-85°C (Predicted) Dependent on purity
~2230
(CN), ~1760

IR Signature Distinctive nitrile stretch

(Ester C=0), ~1660

(Ketone C=0)

N Soluble in DCM, EtOAc, )
Solubility DMSO Insoluble in water

Reaction Pathway Visualization

The following diagram illustrates the logical flow from starting materials to the target,
highlighting the critical Weinreb intermediate that ensures regioselectivity.

1.50CI2, reflux 3-MeO-PhMgBr BBr3, DCM Ac20, Pyridine

3 leNH(OMe), TEA feinrel lide THF, -78' -Methoxy-3'-cyanobenzophenone -78°C to RT 3-Hydroxy-3'-cyanobenzophenone DMAP, RT 3-Acetoxy-3'-cyanobenzophenone
eprotected) (Final Product)
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Figure 1: Step-wise synthetic pathway utilizing the Weinreb amide strategy to ensure
regiospecific ketone formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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